Cas no 116979-35-2 (2-Pyrimidinamine, 4-[(8b)-6-methylergolin-8-yl]- (9CI))

2-Pyrimidinamine, 4-[(8b)-6-methylergolin-8-yl]- (9CI) structure
116979-35-2 structure
Product Name:2-Pyrimidinamine, 4-[(8b)-6-methylergolin-8-yl]- (9CI)
CAS No:116979-35-2
MF:C19H21N5
MW:319.403543233871
CID:155088
PubChem ID:3088107
Update Time:2025-04-19

2-Pyrimidinamine, 4-[(8b)-6-methylergolin-8-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-[(8b)-6-methylergolin-8-yl]- (9CI)
    • 116979-35-2
    • 2-Pyrimidinamine, 4-(6-methyl-8-ergolinyl)-, (8-beta)-
    • (8-beta)-4-(6-Methyl-8-ergolinyl)-2-pyrimidinamine
    • 6-Methyl-8-beta-(2-amino-pyrimidin-4-yl)ergoline
    • 4-(6-Methylergolin-8-yl)pyrimidin-2(1H)-imine
    • DTXSID80922231
    • SCHEMBL10478989
    • Inchi: 1S/C19H21N5/c1-24-10-12(15-5-6-21-19(20)23-15)7-14-13-3-2-4-16-18(13)11(9-22-16)8-17(14)24/h2-6,9,12,14,17,22H,7-8,10H2,1H3,(H2,20,21,23)/t12-,14?,17-/m1/s1
    • InChI Key: CSPLHNLVWWQLIF-ZYFOBHMOSA-N
    • SMILES: N1(C)C[C@H](C2C=CN=C(N)N=2)CC2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

  • Exact Mass: 318.1721
  • Monoisotopic Mass: 319.179696
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.293
  • Boiling Point: 612.3°Cat760mmHg
  • Flash Point: 324.1°C
  • Refractive Index: 1.702
  • PSA: 67.93
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